Cas no 2034591-42-7 (3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide)

• Product Name: 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide
• CAS No: 2034591-42-7
• MF: C₂₀H₂₁F₂NO₃
• MW: 361.382452726364
• CID: 5335659
• Update Time: 2025-06-13

3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)benzamide
• 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide

• Inchi： 1S/C20H21F2NO3/c21-17-7-6-14(12-18(17)22)19(24)23-13-20(25,15-4-2-1-3-5-15)16-8-10-26-11-9-16/h1-7,12,16,25H,8-11,13H2,(H,23,24)
• InChI Key： RVBJIVGOSAHFPJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC(C1C=CC=CC=1)(C1CCOCC1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6

Additional information on 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide

Comprehensive Analysis of 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide (CAS No. 2034591-42-7)

In recent years, the compound 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide (CAS No. 2034591-42-7) has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzamide derivative features a difluorinated benzene ring and a hydroxy-substituted phenyl group, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and small-molecule inhibitors.

The structural complexity of 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide offers a versatile scaffold for medicinal chemistry. Its oxan-4-yl moiety and hydroxyethylphenylethyl side chain contribute to its solubility and binding affinity, which are critical for drug delivery systems. Recent studies highlight its potential in modulating enzyme activity and receptor signaling, topics frequently searched in academic and industrial databases. The compound’s fluorine atoms also enhance its metabolic stability, a key consideration in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 2034591-42-7 exemplifies advancements in organofluorine chemistry. The incorporation of difluoro groups into the benzamide core reflects the growing demand for fluorinated pharmaceuticals, a trend driven by their improved bioavailability and target selectivity. Laboratories focusing on high-throughput screening often explore such compounds for lead optimization, addressing common search queries like “fluorine in drug design” or “benzamide-based therapeutics.”

Beyond pharmaceuticals, 3,4-difluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide has implications in material science. Its aromatic and heterocyclic components make it a candidate for organic semiconductors or liquid crystals, aligning with the surge in interest for functional materials. The compound’s thermal stability and electronic properties are frequently discussed in forums on advanced material synthesis.

In conclusion, CAS No. 2034591-42-7 represents a multifaceted compound with applications spanning drug development and material innovation. Its design caters to contemporary needs in precision medicine and sustainable chemistry, resonating with popular search terms such as “next-generation benzamides” and “fluorine-containing bioactive molecules.” As research progresses, this compound is poised to play a pivotal role in addressing unmet challenges in science and technology.